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Compound of Interest

Compound Name: 3-Pentanol-d5

Cat. No.: B15605733 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
3-Pentanol, a secondary alcohol with the chemical formula C₅H₁₂O, is a colorless liquid that

serves as a versatile solvent and a valuable intermediate in a wide array of chemical

syntheses. Its unique combination of moderate polarity, a convenient boiling point, and its

ability to participate in various reactions makes it a compound of significant interest in both

academic research and industrial applications, including the development of pharmaceuticals.

This document provides detailed application notes and experimental protocols for the use of 3-

Pentanol as a solvent and a synthetic intermediate.

Physicochemical Properties of 3-Pentanol
A thorough understanding of the physical and chemical properties of 3-Pentanol is essential for

its effective application in the laboratory. The following table summarizes its key characteristics.
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Property Value References

Molecular Formula C₅H₁₂O

Molar Mass 88.15 g/mol

Appearance Colorless liquid

Odor Characteristic alcoholic

Density 0.815 g/mL at 20 °C

Boiling Point 115-116 °C

Melting Point -63.7 °C

Flash Point 40 °C (closed cup)

Solubility in water 55 g/L at 20 °C

Refractive Index (n²⁰/D) 1.410

3-Pentanol as a Solvent
The moderate boiling point and polarity of 3-Pentanol make it a suitable solvent for a variety of

organic reactions, particularly those requiring elevated temperatures without the need for high-

pressure apparatus.

Application Note 1: Solvent in Mitsunobu Reactions
The Mitsunobu reaction is a versatile method for the stereospecific inversion of secondary

alcohols. While typically conducted in solvents like THF or diethyl ether, 3-Pentanol can be an

effective alternative, especially when the substrate has limited solubility in less polar solvents.

Experimental Protocol: Mitsunobu Esterification using 3-Pentanol

This protocol describes the esterification of a generic secondary alcohol with benzoic acid,

employing 3-Pentanol as the solvent.

Materials:

Secondary alcohol (1.0 equiv)
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Benzoic acid (1.5 equiv)

Triphenylphosphine (PPh₃) (1.5 equiv)

Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

3-Pentanol (anhydrous)

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the secondary alcohol, benzoic acid, and triphenylphosphine in anhydrous 3-

Pentanol.

Cool the mixture to 0 °C in an ice bath.

Slowly add DIAD dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and wash with saturated

aqueous NaHCO₃ solution, followed by brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel.
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Reactants

Secondary Alcohol

Inverted Ester

Mitsunobu Reaction

Benzoic Acid Mitsunobu Reaction

Triphenylphosphine Mitsunobu Reaction

DIAD

Mitsunobu Reaction

3-Pentanol (Solvent)

Mitsunobu Reaction

Inputs

Vicinal Diol (e.g., Erythritol)

Alkene (e.g., 1,3-Butadiene)

Deoxydehydration

MTO Catalyst

3-Pentanol (Solvent & Reductant) 3-PentanoneOxidation
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3-Pentanol

3-Pentanone

Oxidation (e.g., PCC)

2-Pentene

Dehydration (e.g., H₂SO₄, heat)

Emylcamate Synthesis

3-Methyl-3-pentanol

Emylcamate

Carbamoylation

Carbamyl Chloride

Carbamoylation

Click to download full resolution via product page

To cite this document: BenchChem. [3-Pentanol: A Versatile Solvent and Intermediate in
Modern Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605733#3-pentanol-as-a-solvent-and-
intermediate-in-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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